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Compound of Interest

Compound Name: Boc-6-amino-L-tryptophan

Cat. No.: B15335680

For Immediate Reference: Key Safety and Disposal Information

Boc-6-amino-L-tryptophan, commonly known as Boc-L-tryptophan, is not classified as a
hazardous substance under OSHA 2012 and Regulation (EC) No 1272/2008. However, proper
laboratory practices for chemical handling and disposal should always be followed. The primary
safety directive is to avoid contact with skin and eyes and to prevent inhalation of dust. In case
of accidental exposure, rinse the affected area with plenty of water. For disposal, the key is to
manage it as a non-hazardous solid chemical waste, in accordance with local, state, and
federal regulations.

Essential Safety and Handling Data

Before handling Boc-6-amino-L-tryptophan, it is crucial to be aware of its properties and the
necessary safety precautions.
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Property Value Source
) Na-(tert-Butoxycarbonyl)-L- ) )
Chemical Name Sigma-Aldrich
tryptophan
CAS Number 13139-14-5 Sigma-Aldrich

Physical State

Solid (powder)

Thermo Fisher Scientific

Appearance

White to off-white

Thermo Fisher Scientific

Hazard Classification

Not classified as hazardous

Fisher Scientific

Primary Routes of Exposure

Inhalation, skin contact, eye

contact

Inferred from SDS

Recommended Personal

Protective Equipment (PPE)

Safety glasses, gloves, lab

coat

Inferred from SDS

**Step-by-Step Disposal Protocol

This protocol provides a clear, actionable guide for the proper disposal of Boc-6-amino-L-
tryptophan in a laboratory setting.

1. Waste ldentification and Segregation:

« |dentify: Clearly label a dedicated waste container for "Boc-6-amino-L-tryptophan" and
other non-hazardous solid chemical waste.

e Segregate: Do not mix Boc-6-amino-L-tryptophan with hazardous waste streams such as
solvents, heavy metals, or reactive chemicals. Keeping it separate ensures it can be
managed appropriately as non-hazardous waste.

2. Waste Collection and Storage:

o Container: Use a clean, dry, and chemically compatible container with a secure lid. The
original product container is often a suitable option.

e Labeling: The container must be clearly labeled with the full chemical name: "Boc-6-amino-
L-tryptophan (Non-Hazardous Solid Waste)".
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o Storage Location: Store the waste container in a designated, well-ventilated, and dry area
away from incompatible materials.

3. Disposal Procedure:

o Small Quantities: For small amounts of residual powder (e.g., from weighing paper), carefully
sweep the solid into the designated waste container. Use a brush and dustpan dedicated to
chemical waste.

e Unused Product: If disposing of an entire container of unused Boc-6-amino-L-tryptophan,
ensure it is clearly labeled as waste.

o Licensed Disposal Vendor: Arrange for pickup by a licensed chemical waste disposal
company. Inform them that the waste is non-hazardous solid chemical waste.[1]

o Documentation: Maintain a record of the waste generated, including the chemical name and
quantity, as part of your laboratory's waste management documentation.

4. Emergency Spill Procedures:
o Containment: In the event of a spill, prevent the powder from becoming airborne.

o Cleanup: Carefully sweep the spilled solid material and place it into the designated waste
container.

o Decontamination: Clean the spill area with soap and water.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Boc-6-amino-L-tryptophan.
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Disposal Workflow for Boc-6-amino-L-tryptophan

Regulatory Compliance

Adherence to waste disposal regulations is paramount for laboratory safety and environmental

protection.
. ] Relevance to Boc-6-amino-
Regulation Requirement
L-tryptophan
As a non-hazardous material,
Boc-6-amino-L-tryptophan is
Resource Conservation and Governs the disposal of solid subject to less stringent RCRA
Recovery Act (RCRA) and hazardous waste. regulations, but still falls under
the umbrella of solid waste
management.
Requires the use of
) ) appropriate PPE and
Occupational Safety and Mandates safe handling of

o ) ) ] adherence to safe work
Health Administration (OSHA) chemicals in the workplace. ) ) )
practices when handling this

chemical.

Always consult your

May have specific institution's Environmental
Local and State Regulations requirements for chemical Health and Safety (EHS)
waste disposal. department for specific local
guidelines.

Disposal Decision Pathway

This diagram outlines the logical steps a researcher should follow when faced with the task of
disposing of Boc-6-amino-L-tryptophan.
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Have Boc-6-amino-L-tryptophan to dispose of

Is it contaminated with hazardous material?

Non-Hazardous Pathway

Collect in designated non-hazardous solid waste container Collect in designated hazardous waste container

Label clearly with chemical name Label with all components and hazard warnings

Store in a safe, designated area Store in satellite accumulation area

Dispose via licensed chemical waste vendor Dispose via institutional hazardous waste program

Click to download full resolution via product page

Decision Pathway for Disposal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Boc-6-amino-L-tryptophan: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15335680#boc-6-amino-I-tryptophan-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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